Cas no 3189-05-7 (1h-indol-3-yl(pyridin-4-yl)methanone)

• Product Name: 1h-indol-3-yl(pyridin-4-yl)methanone
• CAS No: 3189-05-7
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 916664
• PubChem ID: 285749
• Update Time: 2025-04-19

1h-indol-3-yl(pyridin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1h-indol-3-yl(pyridin-4-yl)methanone
• AC1Q5GCX; AG-J-46929; AC1L63PR; (1H-indol-3-yl)(pyridin-4-yl)methanone; CTK4G7889; Indolyl-(3)-pyridyl-(4)-keton; NSC143230; AR-1C3603; indol-3-yl-pyridin-4-yl-methanone;
• DTXSID30301416
• NSC143230
• NSC-143230
• 3189-05-7
• DS-002918
• 1H-indol-3-yl-pyridin-4-yl-methanone
• 3-(pyridine-4-carbonyl)-1H-indole

• Inchi： 1S/C14H10N2O/c17-14(10-5-7-15-8-6-10)12-9-16-13-4-2-1-3-11(12)13/h1-9,16H
• InChI Key： URMRKJJIVRNPPV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.692
• PSA: 45.75
• LogP: 2.79390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives